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Compound of Interest

Compound Name:
tert-Butyl D-leucinate

hydrochloride

Cat. No.: B591160 Get Quote

An In-Depth Technical Guide to the Stability and Storage of tert-Butyl D-leucinate
Hydrochloride

For researchers, scientists, and professionals in drug development, understanding the stability

and proper storage of chemical reagents is paramount to ensuring experimental reproducibility

and the integrity of results. tert-Butyl D-leucinate hydrochloride, a derivative of the amino

acid leucine, is utilized in peptide synthesis and other biochemical applications. This guide

provides a comprehensive overview of its stability profile and recommended storage conditions

based on available technical data.

Chemical and Physical Properties
A summary of the key physical and chemical properties of tert-Butyl D-leucinate
hydrochloride is presented below. These properties are fundamental to its handling and

storage.
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Property Value

Appearance
White to off-white powder or crystalline solid.[1]

[2]

Molecular Formula C₁₀H₂₁NO₂ · HCl[1]

Molecular Weight 223.74 g/mol

Melting Point 163 - 167 °C[1][2]

Purity Typically ≥98% or ≥99% (HPLC)[1]

Hygroscopicity May be hygroscopic.[3]

Stability Profile
tert-Butyl D-leucinate hydrochloride is generally considered stable when stored under the

recommended conditions.[2] However, like many ester compounds, it is susceptible to

degradation under adverse conditions.

Factors Affecting Stability:
Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

Moisture: As the compound is a hydrochloride salt and potentially hygroscopic, moisture can

lead to hydrolysis of the tert-butyl ester.

Incompatible Materials: Contact with strong oxidizing agents should be avoided as it may

lead to decomposition.[2]

Light: While not explicitly stated in the search results, prolonged exposure to light can be a

factor in the degradation of many organic compounds.

Due to the lack of publicly available quantitative stability studies, the precise degradation

pathways and kinetics for tert-Butyl D-leucinate hydrochloride are not detailed here.

However, based on its chemical structure, the primary degradation route is likely the hydrolysis

of the tert-butyl ester to form D-leucine and tert-butanol, particularly in the presence of

moisture.
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Recommended Storage Conditions
To ensure the long-term stability and integrity of tert-Butyl D-leucinate hydrochloride, the

following storage conditions are recommended based on information from various suppliers.

Parameter Recommendation

Temperature Store at 0 - 8 °C or 2 - 8 °C (refrigerated).[1][4]

Atmosphere
Store in a cool, dry, and well-ventilated area.[2]

[4]

Container
Keep in a tightly-closed container to prevent

moisture ingress.[2][4]

Incompatibilities Store away from strong oxidizing agents.[2]

Conditions to Avoid
Avoid heat, flames, sparks, and sources of

ignition.[2][4]

The logical relationship between proper storage and compound stability is illustrated in the

diagram below.
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Caption: Logical flow from storage conditions to compound stability.

Experimental Protocols for Stability Assessment
While specific, published stability-indicating methods for tert-Butyl D-leucinate hydrochloride
were not identified in the search results, a general approach for assessing its stability can be

outlined. This typically involves subjecting the compound to stress conditions and monitoring

for degradation over time.

General Stability Testing Protocol:
Sample Preparation: Prepare multiple aliquots of tert-Butyl D-leucinate hydrochloride from

a single batch to ensure homogeneity.

Stress Conditions: Store the aliquots under various conditions, including:

Elevated temperatures (e.g., 25 °C, 40 °C)

High humidity (e.g., 75% RH)

Exposure to light (photostability testing)

Control samples should be stored under the recommended refrigerated and dark

conditions.

Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 1, 3, 6, and 12

months).

Analysis: Analyze the samples at each time point using a suitable analytical method to

determine the purity and identify any degradation products.

High-Performance Liquid Chromatography (HPLC): An HPLC method with a suitable

column (e.g., C18) and a mobile phase capable of separating the parent compound from

potential degradation products (like D-leucine) would be the primary analytical tool. A UV

detector would likely be used for quantification.

Mass Spectrometry (MS): LC-MS can be used to identify the mass of any degradation

products, aiding in the elucidation of degradation pathways.
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Data Evaluation: The percentage of the remaining tert-Butyl D-leucinate hydrochloride
and the percentage of any formed impurities are calculated at each time point to determine

the rate of degradation under each storage condition.

Handling and Safety Precautions
When handling tert-Butyl D-leucinate hydrochloride, it is important to adhere to standard

laboratory safety practices.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[4]

Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[2]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Minimize dust generation and accumulation.[2][4]

Spills: In case of a spill, sweep up the solid material, avoiding dust creation, and place it in a

suitable container for disposal.[4]

Fire: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a

fire. Thermal decomposition may produce hazardous gases such as carbon oxides, nitrogen

oxides, and hydrogen chloride.[2]

By adhering to the storage and handling guidelines outlined in this document, researchers can

ensure the stability and integrity of tert-Butyl D-leucinate hydrochloride, leading to more

reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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